Cas no 2172629-92-2 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid
• CAS No: 2172629-92-2
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6522749
• PubChem ID: 165503373
• Update Time: 2025-06-07

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid
• 2172629-92-2
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]hexanoic acid
• EN300-1488599

• Inchi： 1S/C25H28N2O5/c1-2-8-17(15-24(29)30)27-23(28)13-7-14-26-25(31)32-16-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-7,9-13,17,22H,2,8,14-16H2,1H3,(H,26,31)(H,27,28)(H,29,30)/b13-7+
• InChI Key： OYAYZFVGXFZONB-NTUHNPAUSA-N
• SMILES： O(C(NC/C=C/C(NC(CC(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid

Introduction to 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic Acid (CAS No. 2172629-92-2)

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2172629-92-2, represents a unique molecular structure that combines various functional groups, making it a promising candidate for further exploration in medicinal chemistry. The presence of a fluoren-9-ylmethoxycarbonyl moiety and an amide group in its backbone suggests potential applications in the synthesis of bioactive molecules and drug candidates.

The compound's structure is characterized by a but-2-enamide segment linked to a hexanoic acid chain, which provides a versatile framework for chemical modifications. Such structural features are often exploited in the design of protease inhibitors, kinase inhibitors, and other therapeutic agents targeting specific biological pathways. The methoxycarbonyl group attached to the fluorene ring not only enhances the compound's solubility but also serves as a protective group during synthetic procedures, allowing for selective deprotection when needed.

In recent years, there has been growing interest in the development of novel fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic properties. The incorporation of the fluoren-9-yl moiety into the molecular structure of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid aligns with this trend, making it an attractive scaffold for drug discovery efforts. Studies have shown that fluorinated aromatic compounds often exhibit increased binding affinity to biological targets, which can translate into more effective therapeutic outcomes.

The compound's amide functionality is another critical aspect of its potential utility. Amides are widely recognized for their role in protein-protein interactions and have been successfully incorporated into numerous drugs to enhance binding specificity. The but-2-enamide segment in this molecule provides a rigid scaffold that can be further modified to optimize interactions with biological targets. This flexibility makes 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid a valuable building block for medicinal chemists seeking to develop novel therapeutics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. These tools have been instrumental in identifying potential drug candidates with improved efficacy and reduced side effects. The structural features of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid make it a prime candidate for such studies, as its complex architecture offers multiple sites for interaction with biological targets.

In addition to its potential as a drug candidate, this compound has also shown promise in the field of materials science. The unique combination of functional groups in its structure allows for diverse applications, including the development of smart materials and functional polymers. The ability to modify its chemical properties makes it an excellent candidate for creating materials with tailored functionalities.

The synthesis of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidohexanoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and selective protection-deprotection strategies, are employed to construct the complex molecular framework efficiently. These synthetic methodologies are critical in ensuring that the final product meets the stringent requirements for pharmaceutical applications.

The compound's stability under various conditions is another important consideration. Studies have demonstrated that it maintains its structural integrity under standard storage conditions, making it suitable for long-term investigations. However, its reactivity with certain chemicals must be carefully monitored to prevent unwanted side reactions that could compromise its integrity.

Evaluation of 3-4-({(9H-fluoren- 9- ylmethoxycarbonyl})a^m_in)b^u_{t- 2- e}ⁿa^m_id^h_{xan oic acid (CAS No. 2172629- 92- 2) has revealed several interesting properties that contribute to its potential utility in pharmaceutical research. Its interaction with biological targets has been studied using both experimental and computational approaches, providing valuable insights into its mechanism of action.}

The compound's ability to modulate specific biological pathways makes it a promising candidate for treating various diseases. For instance, studies have suggested that it may interfere with the activity of certain enzymes involved in cancer progression, offering a potential therapeutic strategy against this devastating disease. Additionally, its interaction with receptors and ion channels has been explored, indicating possible applications in treating neurological disorders.

The development of new drugs is often a lengthy and complex process, requiring extensive testing to ensure safety and efficacy. However, preliminary studies on 3-({(9H-fluorenylmethoxycarbonyl})a m i n)b u t- 2- e n e m i d ohexanoic acid (CAS No. 2172629- 92- 2) have provided encouraging results, paving the way for further investigation into its therapeutic potential.

In conclusion, 3-({(9H-fluorenylmethoxycarbonyl})a m i n)b u t- 2- e n e m i d ohexanoic acid (CAS No. 2172629- 92- 2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the advancement of medicinal chemistry.